Reappraisal of effects of solution temperature on aspiration rates in analytical atomic spectroscopy

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9840901183

Abstract

A critical appraisal has been made of reasons for the relative lack of dependence of atomic absorption and flame emission signals on sample solution temperature. It is demonstrated that, particularly at high aspiration rates, reduction of nebuliser suction with increasing aspiration rate becomes very significant. The increase in signal that would be anticipated from the Poiseuille equation is largely offset by a decrease in nebuliser suction. The cooling effect, previously advocated to explain the regulation of aspiration rate, is important only at low aspiration rates.

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